Cas no 80536-46-5 (Isoxazole, 3-methyl-5-pentyl- (9CI))

• Product Name: Isoxazole, 3-methyl-5-pentyl- (9CI)
• CAS No: 80536-46-5
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 985772
• PubChem ID: 12745094
• Update Time: 2025-04-20

Isoxazole, 3-methyl-5-pentyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-methyl-5-pentyl- (9CI)
• SCHEMBL2091650
• 80536-46-5
• 3-methyl-5-pentyl-isoxazole
• 3-methyl-5-pentylisoxazole
• Isoxazole, 3-methyl-5-pentyl-
• DB-287751

• Inchi： 1S/C9H15NO/c1-3-4-5-6-9-7-8(2)10-11-9/h7H,3-6H2,1-2H3
• InChI Key： ROPFJXUTDQBVMF-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CCCCC

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų